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Compound Name: Methyl isodrimeninol

Cat. No.: B586165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl isodrimeninol is a naturally occurring sesquiterpenoid, a class of organic compounds

valued for their structural diversity and significant biological activities. This document provides a

detailed examination of the chemical structure of Methyl isodrimeninol, alongside a

comprehensive look at the biological activities and experimental protocols associated with its

parent compound, isodrimeninol. Due to a scarcity of publicly available research specifically on

Methyl isodrimeninol, this guide leverages the more extensively studied isodrimeninol as a

close structural analogue to provide relevant insights into potential biological effects and

experimental methodologies.

Chemical Structure and Properties of Methyl
Isodrimeninol
Methyl isodrimeninol is characterized by a decahydronaphtho[1,2-c]furan ring system. Its

systematic name, (1R,5aS,9aS,9bR)-1,3,5,5a,6,7,8,9,9a,9b-Decahydro-1-methoxy-6,6,9a-

trimethylnaphtho[1,2-c]furan, precisely describes its complex stereochemistry and functional

groups.

Key Structural Features:

Core Skeleton: A drimane-type sesquiterpenoid skeleton.
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Ring System: A fused bicyclic system with an additional furan ring.

Substitution: Three methyl groups and a methoxy group at the C-1 position. The methoxy

group distinguishes it from its parent compound, isodrimeninol, which has a hydroxyl group

at this position.

Physicochemical Properties:

Property Value

CAS Number 442851-27-6

Molecular Formula C₁₆H₂₆O₂

Molecular Weight 250.38 g/mol

While specific spectroscopic data for Methyl isodrimeninol is not readily available in the

searched literature, the structure is confirmed through its systematic name and comparison

with related, well-characterized compounds.

Biological Activity of Isodrimeninol: A Proxy for
Methyl Isodrimeninol
Research into the biological effects of the parent compound, isodrimeninol, has revealed

significant anti-inflammatory properties. These findings offer valuable insights into the potential

therapeutic applications of drimane-type sesquiterpenoids, including Methyl isodrimeninol.

A key study investigated the effects of isodrimeninol on cellular models of periodontitis, a

chronic inflammatory disease. The research demonstrated that isodrimeninol can modulate the

expression of several microRNAs (miRNAs) and cytokines involved in the inflammatory

response.[1][2][3][4]

Modulation of Cytokine Expression
Isodrimeninol was shown to reduce the gene expression of pro-inflammatory cytokines

Interleukin-1beta (IL-1β) and Interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated
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osteoblast-like cells (Saos-2) and periodontal ligament-derived mesenchymal stromal cells

(hPDL-MSCs).[1][2][3][4]

Table 1: Effect of Isodrimeninol on Cytokine Gene Expression

Cell Line
Treatment
Concentration
(µg/mL)

Target Gene Outcome

Saos-2 6.25 and 12.5 IL-1β
Significant decrease

in expression

hPDL-MSCs 6.25 and 12.5 IL-1β
Significant decrease

in expression

Saos-2 6.25 and 12.5 IL-6
Significant decrease

in expression

hPDL-MSCs 6.25 and 12.5 IL-6
Significant decrease

in expression

Regulation of MicroRNA Expression
The study also found that isodrimeninol treatment led to differential expression of several

miRNAs implicated in inflammatory pathways.[1][4]

Table 2: Effect of Isodrimeninol on miRNA Expression

miRNA Effect in Saos-2 cells Effect in hPDL-MSCs

hsa-miR-146a-5p Upregulation Not specified

hsa-miR-223-3p Upregulation Upregulation

hsa-miR-17-3p Downregulation Not specified

hsa-miR-21-3p Downregulation Downregulation

hsa-miR-21-5p Downregulation Not specified

hsa-miR-155-5p Downregulation Downregulation
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These findings suggest that isodrimeninol may exert its anti-inflammatory effects by modulating

key signaling pathways, such as the NF-κB pathway, which is a central regulator of

inflammation.

Experimental Protocols for Isodrimeninol Research
The following protocols are adapted from the study on isodrimeninol's effects on periodontitis-

associated cellular models and provide a framework for investigating the biological activity of

related compounds like Methyl isodrimeninol.[1]

Cell Culture and Treatment
Cell Lines:

Saos-2 cells (osteoblast-like)

Human Periodontal Ligament-derived Mesenchymal Stromal Cells (hPDL-MSCs)

Culture Conditions: Cells are maintained in appropriate culture media supplemented with

fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO₂.

Inflammation Induction: Inflammation is induced by stimulating cells with lipopolysaccharide

(LPS) (e.g., 1 µg/mL) for 24 hours.

Treatment: Following LPS stimulation, cells are treated with varying concentrations of the

test compound (e.g., isodrimeninol at 6.25, 12.5, 25, and 50 µg/mL) for a further 24 hours.

Gene Expression Analysis (qRT-PCR)
RNA Extraction: Total RNA is isolated from treated and control cells using a suitable reagent

(e.g., Trizol). RNA concentration and purity are determined by spectrophotometry.

cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse

transcription kit (e.g., High-Capacity RNA-to-cDNA™ kit).

miRNA-specific cDNA Synthesis: For miRNA analysis, a specific reverse transcription kit is

used (e.g., TaqMan™ MicroRNA Reverse Transcription Kit).
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Quantitative Real-Time PCR (qRT-PCR): The expression levels of target genes (cytokines

and miRNAs) are quantified using qRT-PCR with specific primers and probes. Data is

analyzed using the comparative Ct (2-ΔΔCt) method.[2]

Visualizations
Experimental Workflow for Assessing Anti-inflammatory
Activity
The following diagram illustrates the general workflow for evaluating the anti-inflammatory

effects of a compound like isodrimeninol in a cell-based model.

Cell Culture & Stimulation Treatment Analysis

Seed Saos-2 or hPDL-MSCs Induce Inflammation (LPS) Treat with Isodrimeninol RNA Extraction cDNA Synthesis qRT-PCR Data Analysis (2-ΔΔCt)

Click to download full resolution via product page

Caption: Workflow for in vitro anti-inflammatory assessment.

Postulated Signaling Pathway of Isodrimeninol
Based on the observed downregulation of pro-inflammatory cytokines and miRNAs, it is

plausible that isodrimeninol intersects with the NF-κB signaling pathway. The following diagram

depicts a simplified, hypothetical model of this interaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.frontiersin.org/journals/oral-health/articles/10.3389/froh.2025.1489823/full
https://www.benchchem.com/product/b586165?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


External Stimulus

NF-κB Signaling Pathway Intervention

LPS

TLR4

binds

NF-κB Activation

activates

Pro-inflammatory Cytokines
(IL-1β, IL-6)

induces expression

Pro-inflammatory miRNAs
(miR-155)

induces expression

Isodrimeninol

inhibits?

Click to download full resolution via product page

Caption: Hypothetical inhibition of the NF-κB pathway by isodrimeninol.

Conclusion
Methyl isodrimeninol is a sesquiterpenoid with a defined chemical structure. While specific

biological data for this methylated derivative is limited, the well-documented anti-inflammatory

properties of its parent compound, isodrimeninol, provide a strong rationale for further

investigation. The experimental protocols and potential mechanisms of action detailed in this

guide offer a solid foundation for future research into the therapeutic potential of Methyl
isodrimeninol and related drimane sesquiterpenoids in inflammatory diseases. Further studies

are warranted to elucidate the specific biological activities and spectroscopic characteristics of

Methyl isodrimeninol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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